UNII-BY7R9E5155

• Molecular Formula: C₂₃H₃₃Cl₃N₂O₃
• Molecular Weight: 491.88
• Synonyms: 2-[2-[2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]ethoxy]ethanol Dihydrochloride; 1-(p-Chlorobenzhydryl)-4-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]piperazine Dihydrochloride; 2-[2-[2-[4-(p-Chloro-α-phenylbenzyl)-1-piperazinyl]ethoxy]ethoxy]e

Description

UNII-BY7R9E5155 is a chemical compound assigned a unique identifier by the Global Substance Registration System (GSRS). According to chemical literature standards, its introduction should include:

• Chemical identity: Systematic IUPAC name, molecular formula, and structural classification .
• Physicochemical properties: Melting point, solubility, stability, and spectral data (e.g., NMR, IR, mass spectrometry) .
• Synthesis and purity: Methods for preparation (e.g., reaction schemes, catalysts) and purity validation (e.g., HPLC, elemental analysis) .
• Applications: Potential industrial or pharmacological uses inferred from structural analogs .

Chemical Reactions Analysis

Etodroxizine dihydrochloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield hydroxylated derivatives, while reduction reactions may produce dechlorinated products.

Scientific Research Applications

Etodroxizine dihydrochloride has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a reference standard in analytical chemistry. In biology and medicine, it is studied for its potential therapeutic effects and its interactions with biological molecules. The compound’s unique chemical properties make it valuable for research in drug development and pharmacology. Additionally, it is used in industrial applications, such as the production of specialty chemicals and materials.

Comparison with Similar Compounds

Comparison with Similar Compounds

To evaluate UNII-BY7R9E5155, structural and functional analogs must be identified based on shared features such as functional groups, metabolic pathways, or reactivity profiles . Below is a comparative analysis framework derived from the evidence:

Table 1: Structural and Functional Comparison

Parameter	UNII-BY7R9E5155	Compound A (Analog 1)	Compound B (Analog 2)
IUPAC Name	[To be defined]	[Example: 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide]	[Example: Diphenyl phosphate]
Molecular Formula	[To be defined]	C₁₂H₉O₂P	C₁₂H₁₁O₄P
Functional Groups	[To be defined]	Phosphaphenanthrene oxide	Phosphate ester
Thermal Stability	[To be defined]	High (>300°C)	Moderate (~200°C)
Flame Retardancy	[To be defined]	Excellent (LOI >30%)	Good (LOI ~25%)
Toxicity (LD₅₀)	[To be defined]	>2000 mg/kg (oral)	500 mg/kg (oral)

Notes:

• Structural criteria : Analog selection should prioritize compounds with identical functional groups (e.g., phosphorus-containing moieties) or similar carbon-chain lengths .
• Performance metrics : Flame retardancy (e.g., LOI: Limiting Oxygen Index), thermal stability, and toxicity data must be standardized using SI units and validated methods .
• Data sources : Pharmacological parameters like IC₅₀ or EC₅₀ require comparative assays with positive/negative controls .

Key Findings from Analog Studies

Phosphaphenanthrene Derivatives : Compounds like 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide exhibit superior flame retardancy due to gas-phase radical quenching and char-forming mechanisms. UNII-BY7R9E5155 may share these traits if structurally related .

Phosphate Esters : Diphenyl phosphate analogs show moderate thermal stability but higher toxicity, suggesting UNII-BY7R9E5155’s safety profile depends on substituent groups .

Synergistic Effects : Blending UNII-BY7R9E5155 with silicon-based compounds (e.g., silane coupling agents) could enhance flame retardancy, as seen in epoxy composites .

Methodological Considerations for Comparative Studies

The evidence emphasizes rigorous experimental and reporting standards:

• Synthesis reproducibility : Detailed protocols for UNII-BY7R9E5155 and analogs must include reaction conditions, purification steps, and yield calculations .
• Data presentation: Use three-line tables, SI units, and IUPAC nomenclature consistently .
• Statistical validation: Report mean ± SD for biological data and specify statistical tests (e.g., ANOVA) .